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Compound of Interest

Compound Name: 4-(4-Propylphenyl)cyclohexan-1-ol

CAS No.: 85348-32-9

Cat. No.: B8617030 Get Quote

Molecular Profile & Physicochemical Context[1][2]
[3]
Chemical Identity & Structural Logic
4-(4-Propylphenyl)cyclohexan-1-ol is a bicyclic organic intermediate, structurally

characterized by a cyclohexyl ring linked to a phenyl group with a propyl tail. It belongs to the

class of Phenylcyclohexanols (PCH), which are critical mesogenic cores in the synthesis of

liquid crystals.

IUPAC Name: 4-(4-Propylphenyl)cyclohexan-1-ol

Common Synonyms: PCH-301 Alcohol; Trans-4-(4-propylphenyl)cyclohexanol (assuming the

thermodynamically stable trans isomer, which is the standard industrial form).

CAS Number (Analogues): Specific isomer CAS may vary by supplier (e.g., trans vs. cis

mixtures). Closely related to CAS 933674-57-8 (2-isomer) and CAS 1041-40-3 (4-

phenylcyclohexanol core).

Molecular Formula: C₁₅H₂₂O

Molecular Weight: 218.34 g/mol
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Physicochemical Behavior
Understanding the physical state is the first step in safety. As a mesogenic intermediate, this

compound exhibits high structural order.

Property Value / Characteristic Operational Implication

Physical State Solid (Crystalline/Powder)
Dust inhalation risk; requires

anti-static weighing.

Melting Point ~75–95°C (Est. for trans)
Solid at RT; heat required for

melt-processing.

Solubility Lipophilic (LogP > 3.5)
Insoluble in water. Soluble in

DCM, Toluene, Hexane.

Vapor Pressure Low at RT
Inhalation risk is primarily dust,

not vapor.

Reactivity Stable Alcohol
Oxidizes to ketone (PCH-301

ketone) with strong oxidizers.

Scientific Insight: The trans-isomer is significantly less soluble and has a higher melting point

than the cis-isomer due to better molecular packing. If your sample is liquid at room

temperature, it is likely impure or predominantly cis.

Hazard Identification & Toxicological Mechanisms[4]
[5]
This section moves beyond simple GHS codes to explain why the compound is hazardous,

allowing for predictive safety management.

GHS Classification (Derived from Structural Analogues)
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Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3][4][5][6][7][8]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3][4][8]

STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[1][2][3][4][5][6]

[8]

Aquatic Toxicity (Chronic 3/4): H413 - May cause long-lasting harmful effects to aquatic life.

[6]

Toxicological Mechanism
Lipophilic Penetration: The propyl chain and cyclohexyl ring create a highly lipophilic domain

(LogP > 3.5), allowing the molecule to partition readily into the lipid bilayer of cell

membranes.

Protein Denaturation: The hydroxyl group (-OH) is polar and can form hydrogen bonds with

membrane proteins. Upon penetration, the molecule disrupts membrane integrity, leading to

the "irritation" response (redness, edema) observed in assays.

Respiratory Mechanical Irritation: As a crystalline solid, micronized dust particles can

mechanically abrade alveolar tissue, triggering inflammation (STOT SE 3).

Operational Handling & Engineering Controls[1][6]
This protocol establishes a Self-Validating System for handling. If the validation step fails (e.g.,

glove degradation), the protocol halts immediately.

The "Safe Weighing & Solubilization" Workflow
Objective: Safely transfer solid 4-(4-Propylphenyl)cyclohexan-1-ol into solution without dust

exposure.

Step-by-Step Protocol:
Engineering Setup: Work inside a certified Chemical Fume Hood (Face velocity: 0.5 m/s).

PPE Selection:
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Gloves: Nitrile (0.11 mm minimum). Reasoning: Latex is permeable to lipophilic organics.

Respiratory: N95/P2 mask if working outside a hood (not recommended) or if powder is

micronized.

Eyes: Chemical splash goggles (ANSI Z87.1).

Static Control (Crucial):

Use an anti-static gun or ionizer bar on the weighing boat and spatula.

Causality: Dry organic crystals generate high static charge, causing "jumping" powder and

potential inhalation hazards.

Transfer:

Weigh the solid into a tared vial.

Validation: Wipe the exterior of the vial with a solvent-dampened Kimwipe. If the wipe

shows residue (UV active or visible), the transfer was not contained.

Solubilization:

Add solvent (e.g., Dichloromethane) immediately to the vial to suppress dust.

Cap and vortex.

Logic-Driven Handling Diagram
The following diagram illustrates the decision-making process for exposure response and

handling.
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START: Handling 4-(4-Propylphenyl)cyclohexan-1-ol

Check Physical State

Solid (Crystalline)

Usually

Liquid (Melt/Solution)

If Heated

Apply Static Control
(Ionizer/Gun)

Weigh in Fume Hood

Select Solvent
(DCM/Toluene)

Dissolve Immediately
to Suppress Dust

Spill Event?

Solid: HEPA Vacuum
Liquid: Inert Absorbent

Yes

Dispose as Halogenated/Non-Halogenated
Organic Waste

No (Process End)
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Figure 1: Decision logic for handling solid vs. liquid forms, emphasizing dust suppression and

static control.

Emergency Response & Environmental Fate
First Aid Logic

Eye Contact: Flush with water for 15 minutes.[9][5][7][10] Mechanism: Dilution reduces the

osmotic stress and chemical irritation on the cornea.

Skin Contact: Wash with soap and water, not alcohol. Reasoning: Alcohol (Ethanol/IPA)

increases skin permeability and may drive the lipophilic compound deeper into the dermis.

Inhalation: Move to fresh air. If coughing persists, seek medical attention (potential for

chemical pneumonitis from dust).

Environmental Fate
Bioaccumulation: High LogP indicates potential for bioaccumulation in aquatic organisms.

Degradability: The cyclohexyl ring is generally resistant to rapid biodegradation compared to

linear alkyl chains.

Disposal: Incineration is the only validated disposal method. Do not release into drains.[6][7]

Regulatory & Storage Landscape
Storage: Keep in a cool, dry place under inert atmosphere (Argon/Nitrogen) if storing for long

periods (>6 months) to prevent slow oxidation of the alcohol to the ketone.

Transport: Not typically regulated as Dangerous Goods (DG) for transport unless in bulk, but

often shipped as "Chemicals, n.o.s." (Not Otherwise Specified).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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